Cas no 118688-35-0 (Anpirtolin)

• Product Name: Anpirtolin
• CAS No: 118688-35-0
• MF: C₁₀H₁₄Cl₂N₂S
• MW: 269.187641620636
• CID: 179414
• Update Time: 2023-08-02

Anpirtolin Chemical and Physical Properties

Names and Identifiers

• Pyridine-2,6-14C2,2-chloro-6-(4-piperidinylthio)-, monohydrochloride (9CI)
• anpirtolin
• 2-Chloro-6-(4-piperidinylthio)pyridine-2,6-14C2 monohydrochloride
• 2-chloro-6-(piperidin-4-ylsulfanyl)(2,6-~14~C_2_)pyridine hydrochloride (1:1)
• Pyridine-2,6-14C2, 2-chloro-6-(4-piperidinylthio)-, monohydrochloride
• Anpirtolin

• Inchi： 1S/C10H13ClN2S.ClH/c11-9-2-1-3-10(13-9)14-8-4-6-12-7-5-8;/h1-3,8,12H,4-7H2;1H/i9+2,10+2;
• InChI Key： GRXDJABVNGUGCW-AOWJRAKFSA-N
• SMILES： Cl[14C]1=CC=C[14C](=N1)SC1CCNCC1.Cl

Computed Properties

• Exact Mass: 268.032
• Monoisotopic Mass: 268.032
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C